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Compound of Interest

Compound Name: Xantalgosil C

Cat. No.: B1169731

A Comparative Safety Analysis of Xantalgosil C
and Related Cosmetic Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of Xantalgosil C and similar
compounds used in the cosmetics industry. Due to the limited publicly available, specific
toxicological data for Xantalgosil C, this comparison leverages safety assessments of
structurally and functionally related molecules, including methylxanthines like caffeine and
various organosilane compounds (silanols). This approach allows for an inferred safety profile
for Xantalgosil C, grounded in the well-documented safety of its constituent parts and
chemical analogs.

Executive Summary

Xantalgosil C, chemically known as Acefylline Methylsilanol Mannuronate, is a cosmetic
ingredient valued for its lipolytic and skin-conditioning properties. It is a silanol, a derivative of
organic silicon, combined with acefylline (a methylxanthine) and alginic acid (derived from
brown algae). The safety of Xantalgosil C can be inferred from the established safety profiles
of its components and similar molecules. Methylxanthines, such as caffeine, are considered
safe for cosmetic use by regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert
Panel. Similarly, silanols used in cosmetics are generally regarded as safe at typical
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concentrations. While direct, extensive toxicological studies on Xantalgosil C are not widely
published, the available information suggests it is well-tolerated for topical applications.

Comparative Safety Data

The following table summarizes the available safety and toxicological data for Xantalgosil C's
related compounds. It is important to note that direct quantitative data for Xantalgosil C is not
readily available in the public domain. The data presented for caffeine and silanols are based
on comprehensive reviews and safety assessments.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1169731?utm_src=pdf-body
https://www.benchchem.com/product/b1169731?utm_src=pdf-body
https://www.benchchem.com/product/b1169731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Acefylline
. Organosilanes (in Methylsilanol
Parameter Caffeine .
cosmetics) Mannuronate
(Xantalgosil C)
) Up to 6% in non-spray ) Not specified, but
Typical Use Up to 2.6% in suntan )
) body and hand derived from 0.87%
Concentration products.[1]

products.

acefylline.[2]

Acute Oral Toxicity
(LD50)

Data not specified in
cosmetic safety
reviews, but generally
recognized as safe
(GRAS) for
consumption in cola-

type beverages.

Oral LD50 values for
seven polyether
copolymers were
more than 10 g/kg in
rats.[3]

No data available.

Dermal Irritation

Generally non-
irritating. Can cause
irritation at
concentrations above
5%.[4]

Not expected to be
irritating at cosmetic

use concentrations.

Generally regarded as
safe and well-
tolerated.[5]

Eye Irritation

Used in eye lotions at
maximum
concentrations of
1.5%.[6]

No specific data
available for cosmetic-

grade silanols.

No data available.

Skin Sensitization

Non-sensitizing,
though rare cases of
allergic reactions have

been reported.[4]

A product containing
75% Bis-
Stearoxydimethylsilan
e was not sensitizing
ina
Magnusson/Kligman

assay.[7]

Considered non-

allergenic.[4]

Genotoxicity

Negative in both in
vitro and in vivo
studies for related

silanes.[7]

No data available.
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Considered safe in The CIR Panel

cosmetics in present concluded that several  Functions as a skin
Regulatory Status practices of use and alkoxyl alkyl silanes conditioning agent.[5]

concentration by the are safe as cosmetic [9]

CIR Expert Panel.[8] ingredients.[7]

Experimental Methodologies

While specific experimental protocols for Xantalgosil C were not found, the safety of cosmetic
ingredients is typically evaluated using a standardized set of toxicological tests. These often
follow OECD (Organisation for Economic Co-operation and Development) guidelines.

General Toxicological Testing Protocols for Cosmetic Ingredients:

» Acute Oral Toxicity (e.g., OECD 420, 423, 425): This test determines the short-term toxicity
of a substance after a single oral dose. The LD50 (lethal dose for 50% of a test population) is
a common endpoint.

o Dermal Irritation/Corrosion (e.g., OECD 404): This test assesses the potential of a substance
to cause reversible (irritation) or irreversible (corrosion) skin damage. It is typically performed
on rabbits.

o Eye Irritation/Corrosion (e.g., OECD 405): This test evaluates the potential of a substance to
cause damage to the eye. It is also commonly performed on rabbits.

o Skin Sensitization (e.g., OECD 406, 429): This test determines if a substance can induce an
allergic skin reaction. The Guinea Pig Maximization Test (OECD 406) and the Local Lymph
Node Assay (LLNA, OECD 429) are common methods.

o Genotoxicity (e.g., Ames test - OECD 471, In vitro micronucleus assay - OECD 487): These
tests assess the potential of a substance to cause genetic mutations.

Mechanism of Action: Lipolysis Pathway

Xantalgosil C is designed to promote lipolysis, the breakdown of fats. This action is primarily
attributed to the acefylline component, which inhibits the phosphodiesterase enzyme. This
inhibition leads to an increase in intracellular cyclic adenosine monophosphate (CAMP), which
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in turn activates hormone-sensitive lipase, the enzyme responsible for breaking down
triglycerides into free fatty acids and glycerol. The silicon component is hypothesized to
enhance this activity.[2]

Adipocyte (Fat Cell)

Phosphorylates

lormone-Sensitive Lipase
Xantalgosil C IBGININ (Acti ACtS ON e
(Acefyliine) |- (Active) > Frgycerioen]|—udolysis Glycerol +
Hormone-Sensitive Lipase ree Fatty Acids

(Inactive)

Click to download full resolution via product page
Caption: Proposed mechanism of Xantalgosil C-induced lipolysis in adipocytes.

Experimental Workflow: In Vitro Lipolysis Assay

A common method to assess the lipolytic activity of a compound like Xantalgosil C is to
measure the release of glycerol from cultured adipocytes.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://www.biosiltech.com/pdf/exsymol/Xantalgosil_C.pdf
https://www.benchchem.com/product/b1169731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169731?utm_src=pdf-body
https://www.benchchem.com/product/b1169731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation

1. Culture Adipocytes

2. Induce Differentiation

4 Treatment )
3. Incubate with
Xantalgosil C
\
Analysis )
(Vehicle & Positive Controls) 4. Collect Supernatant
o /

5. Measure Glycerol
Concentration

6. Analyze & Compare Data

Click to download full resolution via product page

Caption: A typical workflow for an in vitro lipolysis assay.

Conclusion

Based on the available data for its constituent parts and analogous compounds, Xantalgosil C
(Acefylline Methylsilanol Mannuronate) is considered to have a favorable safety profile for
topical cosmetic applications.[5] The methylxanthine component, acefylline, is part of a class of
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compounds deemed safe for cosmetic use, and the silanol component is also generally well-
tolerated at typical concentrations.[7][8] While specific, comprehensive toxicological studies on
Xantalgosil C are not publicly available, the existing information suggests a low risk of dermal
irritation and sensitization. As with any cosmetic ingredient, formulation concentration and
individual skin sensitivity are important considerations. Further direct safety testing on the final
formulation containing Xantalgosil C would be necessary to definitively confirm its safety for a
specific product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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